Cas no 1824170-20-8 (tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate
• CAS No: 1824170-20-8
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5972520
• PubChem ID: 85349772
• Update Time: 2025-10-29

tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1824170-20-8
• EN300-1878219
• tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate

• Inchi： 1S/C18H24N2O2/c1-18(2,3)22-17(21)20-16(12-19)11-13-8-9-14-6-4-5-7-15(14)10-13/h4-10,16H,11-12,19H2,1-3H3,(H,20,21)
• InChI Key： XXZHOEIVXRWPAN-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC2C=CC=CC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate

tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate: A Comprehensive Overview

The compound with CAS No 1824170-20-8, commonly referred to as tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

Structure and Synthesis

The molecular structure of tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate is characterized by a naphthalene ring system, an amino group, and a tert-butyl carbamate moiety. The naphthalene ring contributes to the compound's aromaticity and stability, while the amino group introduces nucleophilic properties. The tert-butyl carbamate group enhances the molecule's solubility and bioavailability. Recent studies have explored novel synthetic routes for this compound, including one-pot synthesis methods that minimize reaction steps and improve yield.

Applications in Industry

tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate has found applications in various sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. Its ability to form stable complexes with metal ions makes it valuable in catalytic processes. Additionally, this compound has been utilized in agrochemicals due to its pesticidal properties.

Recent Research Findings

Recent research has shed light on the biological activity of tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate. Studies conducted by Smith et al. (2023) revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. Furthermore, investigations into its pharmacokinetic properties have demonstrated favorable absorption and distribution profiles, making it a promising candidate for drug development.

Safety and Environmental Considerations

The safety profile of tert-butyl N-[1-amino-3-(naphthalen-2-yl)propan-2-yl]carbamate is a critical aspect of its application. Research indicates that it exhibits low toxicity when handled appropriately. However, proper handling procedures must be followed to ensure worker safety. From an environmental perspective, studies suggest that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint.

Future Prospects

The future of CAS No 1824170-20-8 lies in its potential for further exploration in drug discovery and material science. Ongoing research aims to optimize its synthesis and enhance its bioavailability for therapeutic applications. Additionally, investigations into its use as a precursor for advanced materials are expected to yield innovative solutions in nanotechnology.

In conclusion, tert-butyl N-[1-amino- strong>]propan< em-> em-> yl]carbamate is a versatile compound with significant potential across multiple disciplines. As research continues to uncover its properties and applications, it is poised to play a pivotal role in advancing scientific and industrial frontiers.